Cas no 1587171-05-8 (4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide)
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-nitro-N-3-piperidinyl-, hydrochloride (1:1)
- EN300-1167964
- AKOS012625295
- 4-NITRO-N-(PIPERIDIN-3-YL)BENZENE-1-SULFONAMIDE
- 1587171-05-8
- 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C11H15N3O4S.ClH/c15-14(16)10-3-5-11(6-4-10)19(17,18)13-9-2-1-7-12-8-9;/h3-6,9,12-13H,1-2,7-8H2;1H
- InChI Key: CGAPTESZUREMDF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(N(=O)=O)=CC=1)(=O)(=O)NC1CNCCC1.Cl
Computed Properties
- Exact Mass: 285.07832714g/mol
- Monoisotopic Mass: 285.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 112Ų
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167964-0.05g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-0.1g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-0.25g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-0.5g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-1.0g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-2.5g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-5.0g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-10.0g |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1167964-50mg |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 50mg |
$407.0 | 2023-10-03 | ||
| Enamine | EN300-1167964-100mg |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide |
1587171-05-8 | 100mg |
$427.0 | 2023-10-03 |
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide
Introduction to 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide (CAS No. 1587171-05-8)
4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1587171-05-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural motif of this molecule, featuring a nitro group and a piperidine substituent, contributes to its unique chemical properties and potential therapeutic applications.
The molecular structure of 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonamide moiety linked to a piperidine ring at the 3-position. This arrangement imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery. The presence of the nitro group enhances the electrophilicity of the aromatic ring, while the piperidine moiety introduces a nitrogen-rich heterocycle that is commonly found in bioactive molecules.
In recent years, sulfonamides have been extensively studied due to their role as key pharmacophores in numerous therapeutic agents. The sulfonamide functional group is particularly renowned for its ability to interact with biological targets such as enzymes and receptors, thereby modulating physiological processes. The introduction of structural variations, such as the nitro and piperidine substituents in 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide, allows for fine-tuning of its pharmacological profile, making it an attractive candidate for further development.
One of the most compelling aspects of 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide is its potential in addressing unmet medical needs. Current research in medicinal chemistry has highlighted the importance of designing molecules with enhanced binding affinity and selectivity. The combination of the nitro group and piperidine ring in this compound may contribute to its ability to interact with specific biological targets, thereby improving therapeutic efficacy while minimizing off-target effects.
Recent studies have demonstrated that sulfonamides derived from similar structural scaffolds exhibit promising activities in various disease models. For instance, derivatives of benzene sulfonamides have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide may further enhance these activities by increasing electron-withdrawing effects on the aromatic ring, thereby facilitating interactions with biological targets.
The synthesis of 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration of the benzene ring, followed by functionalization at the desired position. Subsequent steps include coupling reactions to attach the sulfonamide moiety and introduction of the piperidine ring via nucleophilic substitution or other suitable methods. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.
In terms of pharmacokinetic properties, 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide may exhibit interesting absorption, distribution, metabolism, excretion (ADME) characteristics. The presence of both lipophilic and hydrophilic moieties in its structure suggests potential for oral bioavailability and tissue distribution. Further studies are needed to elucidate its metabolic pathways and excretion mechanisms, which are critical for optimizing therapeutic dosing and minimizing side effects.
Computational modeling and molecular docking studies have become indispensable tools in modern drug discovery. These techniques allow researchers to predict how 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide interacts with biological targets at the molecular level. By simulating binding interactions with enzymes or receptors, scientists can identify key residues involved in binding and optimize the compound's structure for improved efficacy. Such computational approaches are particularly valuable in reducing experimental costs and accelerating the drug development process.
The potential applications of 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide extend beyond traditional therapeutic areas. Emerging research suggests its utility in addressing neurological disorders, where sulfonamides have shown promise due to their ability to cross the blood-brain barrier. Additionally, its structural features may make it suitable for developing novel antiviral or anti-inflammatory agents.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The development of 4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide exemplifies how structural innovation can lead to novel therapeutics with tailored properties. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments that address complex diseases.
In conclusion,4-nitro-N-(piperidin-3-y]benzene-l-sulfonamide (CAS No., 1587171 -05 -8 ) represents a significant advancement in pharmaceutical chemistry Its unique structural features make it a promising candidate for further exploration in medicinal research With continued investigation into its biological activities pharmacokinetic properties ,and potential therapeutic applications this compound holds great promise for improving human health .
1587171-05-8 (4-nitro-N-(piperidin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)